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Optimizing the shikimate pathway in microbial factories is a key strategy for producing PABA and its

derivatives. The table below summarizes quantitative results and key strategies from recent studies.

Resulting
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Host Organism Engineering Strategy o Citation
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Pseudomonas Combinatorial DoE to aroB (3- 232.1 mg/L of [1]
putida modulate all shikimate & dehydroquinate PABA [1]
PABA gene expression synthase) identified
levels [1] as major bottleneck
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Resulting
. . . Key GenelPathway PABA or .
Host Organism Engineering Strategy L. Citation
Targeted Derivative
Titer
Corynebacterium Deleted PTS system (ptsH) Overexpression of 4.1 glL of [4]
glutamicum and regulator iolR to aroGS180F shikimate (a
increase PEP availability (feedback-resistant)  direct PABA
and shikimate yield [4] and aroB [4] precursor) [4]

Experimental Protocol: Combinatorial Pathway Optimization

The following workflow is based on a study that used a Statistical Design of Experiments (DoE) approach to

efficiently optimize the entire shikimate pathway for PABA production in Pseudomonas putida [1].
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Key Technical Details

Variables: Promoter/RBS strength, Used Plackett-Burman design to sample “Assembled plasmids with defined parts Measured PABA titers (2 - 186.2 mg/L) ‘Trained linear regression model Model pinpointed aroB as critical;
plasmid copy number for 9 pathway genes 2.7% (16 strains) of a 512-variant library for high/low expression levels in the initial library to predict high-performing genotypes, validation achieved 232.1 mg/L titer

2. Apply Statistical Design (DoE)

3. Construct Strain Library

4. Screen for Production

5. Build Predictive Model

Click to download full resolution via product page

Biological Significance and Applications
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PABA's role extends beyond being a pathway end-product. It serves as a crucial precursor for other

biologically significant molecules, which underpins its importance in biotechnology and medicine.

¢ Folate Biosynthesis: PABA is a direct precursor for the synthesis of folic acid (vitamin B9), which is
essential for DNA synthesis and cell division [5].

e Coenzyme Q Biosynthesis: Research in yeast has shown that PABA can function as a ring
precursor for the biosynthesis of coenzyme Q (ubiquinone), a crucial component of the mitochondrial
electron transport chain [6].

e Therapeutic Potential: PABA and its derivatives have shown promise in neuropsychiatric disorders,
exhibiting neurotransmitter modulation, anti-inflammatory action, and antioxidant defense capabilities,
though further clinical validation is needed [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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